Cas no 2228441-34-5 (2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate)

• Product Name: 2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate
• CAS No: 2228441-34-5
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 6529404
• PubChem ID: 165846464
• Update Time: 2025-06-11

2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate
• EN300-2006666
• 2228441-34-5

• Inchi： 1S/C10H13NO4S/c11-16(12,13)15-6-3-8-1-2-10-9(7-8)4-5-14-10/h1-2,7H,3-6H2,(H2,11,12,13)
• InChI Key： GBWTYHKVOZVIBT-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCCC1C=CC2=C(C=1)CCO2

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87Ų

Additional information on 2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate

Comprehensive Overview of 2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate (CAS No. 2228441-34-5)

2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate, with the CAS number 2228441-34-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfamate derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the dihydrobenzofuran core and the ethyl sulfamate moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given the growing demand for novel enzyme inhibitors in drug discovery.

In recent years, the scientific community has shown increasing interest in sulfamate-containing compounds due to their ability to interact with carbonic anhydrases and other metalloenzymes. The 2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate structure combines the aromaticity of the benzofuran ring with the polar characteristics of the sulfamate group, offering a balanced pharmacokinetic profile. This balance is crucial for optimizing drug-like properties, a topic frequently searched by medicinal chemists on platforms like PubMed and Google Scholar. The compound’s molecular weight and logP value are also critical parameters that influence its bioavailability, a hot topic in modern drug development discussions.

The synthesis of CAS 2228441-34-5 typically involves multi-step organic reactions, including the functionalization of the dihydrobenzofuran scaffold and subsequent sulfamoylation. These synthetic routes are often explored in peer-reviewed journals, addressing common search queries such as "efficient synthesis of sulfamate derivatives" or "benzofuran-based drug design." The compound’s crystalline form and solubility have also been characterized, which are essential for formulation scientists working on preclinical studies. Notably, the rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models increasingly predict their binding affinities and safety profiles.

Beyond its pharmaceutical potential, 2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate is also studied for its mechanistic insights into enzyme inhibition. For instance, questions like "how does sulfamate interact with enzymes?" or "what are the structural requirements for sulfamate bioactivity?" are frequently addressed in research papers. The compound’s electrostatic properties and hydrogen-bonding capacity are often highlighted, aligning with the broader trend of structure-activity relationship (SAR) studies in chemical biology. These aspects are particularly relevant to researchers leveraging high-throughput screening and fragment-based drug design, two methodologies dominating contemporary literature.

From a commercial perspective, CAS 2228441-34-5 is available through specialty chemical suppliers, catering to the needs of academic and industrial laboratories. The compound’s purity specifications and analytical data (e.g., HPLC, NMR) are critical for reproducibility, a concern frequently raised in online forums like ResearchGate. Additionally, its stability under various storage conditions is a practical consideration for end-users, reflecting the broader demand for robust chemical reagents in life sciences. As the field moves toward green chemistry, sustainable synthesis methods for such derivatives are also gaining traction, another trending topic in search engine queries.

In summary, 2-(2,3-dihydro-1-benzofuran-5-yl)ethyl sulfamate (2228441-34-5) represents a compelling case study in the intersection of medicinal chemistry and biochemical research. Its structural uniqueness, coupled with its potential applications, makes it a subject of ongoing investigation. Whether for target identification, lead optimization, or mechanistic studies, this compound continues to inspire innovative research, answering the pressing questions of today’s scientific community.